Cas no 2171648-18-1 (1-(2-Methoxypiperidin-3-yl)-3,3-dimethylurea)

• Product Name: 1-(2-Methoxypiperidin-3-yl)-3,3-dimethylurea
• CAS No: 2171648-18-1
• MF: C₉H₁₉N₃O₂
• MW: 201.266062021255
• CID: 5565188
• PubChem ID: 165594755
• Update Time: 2025-10-29

1-(2-Methoxypiperidin-3-yl)-3,3-dimethylurea Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxypiperidin-3-yl)-3,3-dimethylurea
• EN300-1592471
• 2171648-18-1
• 1-(2-Methoxypiperidin-3-yl)-3,3-dimethylurea

• Inchi： 1S/C9H19N3O2/c1-12(2)9(13)11-7-5-4-6-10-8(7)14-3/h7-8,10H,4-6H2,1-3H3,(H,11,13)
• InChI Key： UDIFTHOZXRXWGW-UHFFFAOYSA-N
• SMILES： O(C)C1C(CCCN1)NC(N(C)C)=O

Computed Properties

• Exact Mass: 201.147726857g/mol
• Monoisotopic Mass: 201.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 53.6Ų

Additional information on 1-(2-Methoxypiperidin-3-yl)-3,3-dimethylurea

Professional Introduction to Compound with CAS No. 2171648-18-1 and Product Name: 1-(2-Methoxypiperidin-3-yl)-3,3-dimethylurea

1-(2-Methoxypiperidin-3-yl)-3,3-dimethylurea, identified by its CAS number 2171648-18-1, is a significant compound in the realm of pharmaceutical chemistry and drug development. This compound belongs to the class of piperidine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural motif of 1-(2-Methoxypiperidin-3-yl)-3,3-dimethylurea incorporates a piperidine ring substituted with a methoxy group at the 2-position and a dimethylurea moiety at the 3-position, making it a structurally unique and pharmacologically intriguing molecule.

The piperidine scaffold is a privileged structure in medicinal chemistry, frequently appearing in bioactive molecules due to its ability to mimic the conformation of natural amino acids. The presence of the 2-methoxypiperidin-3-yl group introduces a hydrophobic pocket that can interact favorably with biological targets, while the dimethylurea component adds rigidity to the molecule, enhancing its binding affinity. These structural features make 1-(2-Methoxypiperidin-3-yl)-3,3-dimethylurea a promising candidate for further exploration in drug discovery.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting protein-protein interactions (PPIs), which play crucial roles in various cellular processes and are often implicated in diseases such as cancer and inflammation. The unique structural properties of 1-(2-Methoxypiperidin-3-yl)-3,3-dimethylurea suggest that it may exhibit inhibitory activity against certain PPIs. Preliminary computational studies have indicated that this compound can effectively disrupt key interactions by binding to the hydrophobic pockets of target proteins, thereby modulating their function.

Moreover, the methoxy group at the 2-position of the piperidine ring provides a site for further chemical modification, allowing for the synthesis of analogs with enhanced pharmacokinetic properties or altered binding profiles. This flexibility makes 1-(2-Methoxypiperidin-3-yl)-3,3-dimethylurea a valuable scaffold for structure-based drug design. Researchers have been exploring its potential in developing novel therapeutics for neurological disorders, where modulation of PPIs has shown promise in preclinical models.

Recent advancements in biophysical techniques have enabled high-resolution structural determination of protein-ligand complexes, providing critical insights into the binding mechanisms of small molecules like 1-(2-Methoxypiperidin-3-yl)-3,3-dimethylurea. These studies have revealed that the compound interacts with target proteins through a combination of hydrophobic interactions and hydrogen bonding networks. The dimethylurea moiety plays a particularly important role in stabilizing these interactions by forming multiple hydrogen bonds with polar residues on the protein surface.

The potential therapeutic applications of 1-(2-Methoxypiperidin-3-yl)-3,3-dimethylurea extend beyond PPI inhibition. Its structural features also make it a viable candidate for targeting other biological processes, such as enzyme inhibition or receptor modulation. For instance, early studies have suggested that this compound may exhibit inhibitory activity against certain kinases involved in cancer progression. The ability to fine-tune its structure allows researchers to optimize its selectivity and efficacy against specific targets.

In conclusion, 1-(2-Methoxypiperidin-3-yl)-3,3-dimethylurea (CAS No. 2171648-18-1) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated interactions with biological targets make it an attractive candidate for further development into novel therapeutic agents. As our understanding of protein-protein interactions and their role in disease continues to grow, compounds like 1-(2-Methoxypiperidin-3-yl)-3,3-dimethylurea are poised to play a crucial role in next-generation drug discovery efforts.